Cas no 213905-35-2 (11,16-Dihydroxyoctadeca-9,17-dien-12,14-diyn-1-yl acetate)

• Product Name: 11,16-Dihydroxyoctadeca-9,17-dien-12,14-diyn-1-yl acetate
• CAS No: 213905-35-2
• MF: C₂₀H₂₈O₄
• MW: 332.433926582336
• CID: 837021
• PubChem ID: 53440346
• Update Time: 2025-04-19

11,16-Dihydroxyoctadeca-9,17-dien-12,14-diyn-1-yl acetate Chemical and Physical Properties

Names and Identifiers

• 11,16-Dihydroxyoctadeca-9,17-dien-12,14-diyn-1-yl acetate
• 1-Acetoxy-9,17-octadecadiene- 12,14-diyne-11,16-diol
• 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol
• 11,16-dihydroxyoctadeca-9,17-dien-12,14-diynyl acetate
• 9,17-octadecadiene-12,14-diyne-1,11,16-triol 1-acetate
• 213905-35-2
• 11,16-Dihydroxyoctadeca-9,17-diene-12,14-diyn-1-yl acetate
• DTXSID80702499
• (9Z,11S,16R)-dihydroxyoctadeca-9,17-dien-12,14-diyn-1-yl acetate
• BDBM50250299
• (11s,16r,z)-11,16-dihydroxyoctadeca-9,17-dien-12,14-diynyl acetate
• FS-9562
• AKOS040760799
• CHEMBL490698
• 11(s),16(r)-dihydroxyoctadeca-9z,17-diene-12,14-diyn-1-yl acetate
• AKOS022184786
• [(9E)-11,16-dihydroxyoctadeca-9,17-dien-12,14-diynyl] acetate
• (9Z,11S,16S)-1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol
• CHEBI:183543

• Inchi： 1S/C20H28O4/c1-3-19(22)14-11-12-16-20(23)15-10-8-6-4-5-7-9-13-17-24-18(2)21/h3,10,15,19-20,22-23H,1,4-9,13,17H2,2H3
• InChI Key： VVURZXYIXNNJCG-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CCCCCCCCC=CC(C#CC#CC(C=C)O)O

Computed Properties

• Exact Mass: 332.19900
• Monoisotopic Mass: 332.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.1±0.1 g/cm3
• Boiling Point: 494.2±45.0 °C at 760 mmHg
• Flash Point: 167.5±22.2 °C
• PSA: 66.76000
• LogP: 2.75100
• Vapor Pressure: 0.0±2.8 mmHg at 25°C

11,16-Dihydroxyoctadeca-9,17-dien-12,14-diyn-1-yl acetate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols